Cas no 145511-58-6 (1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel-)

• Product Name: 1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel-
• CAS No: 145511-58-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 101591
• PubChem ID: 11137171
• Update Time: 2025-07-09

1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel-
• 1H-Pyrrolizin-1-amine,hexahydro-,(1R,7aS)-rel-(9CI)
• (1R,7AS)-hexahydro-1H-pyrrolizin-1-amine
• 145511-58-6
• (1R,8S)-2,3,5,6,7,8-Hexahydro-1H-pyrrolizin-1-amine
• D74241
• rel-(1R,7aS)-Hexahydro-1H-pyrrolizin-1-amine

• Inchi： 1S/C7H14N2/c8-6-3-5-9-4-1-2-7(6)9/h6-7H,1-5,8H2/t6-,7+/m1/s1
• InChI Key： NEZWZGLYKBFCQX-RQJHMYQMSA-N
• SMILES： N12CCC[C@H]1[C@@H](CC2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines

Additional information on 1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel-

Hexahydro-1H-Pyrrolizin-1-Amine (CAS No. 145511-58-6): A Comprehensive Overview

Hexahydro-1H-pyrrolizin-1-amine, also known by its CAS number 145511-58-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with the IUPAC name (1R,7aS)-rel-hexahydro-1H-pyrrolizin-1-amine, belongs to the class of pyrrolizine derivatives. Its unique structure and properties have made it a subject of extensive research, particularly in drug discovery and materials science.

The compound is characterized by a bicyclic structure, which consists of a pyrrolidine ring fused with a pyridine ring. The presence of an amine group at the 1-position adds to its functional versatility. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug development.

In terms of synthesis, hexahydro-1H-pyrrolizin-1-amine can be prepared via various routes, including intramolecular cyclization reactions and asymmetric synthesis methods. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity, which is crucial for applications in asymmetric drug design. This has been a focal point in recent research, with studies demonstrating improved yields and enantioselectivity through optimized reaction conditions.

The pharmacological profile of this compound has also been a subject of intense investigation. Preclinical studies suggest that it exhibits moderate activity against certain enzymes and receptors, making it a promising candidate for further exploration in disease models. For example, its ability to modulate serotonin reuptake has been studied in the context of developing new antidepressants. Additionally, its potential as an anti-inflammatory agent has been explored, with findings indicating reduced cytokine production in vitro.

Beyond pharmacology, hexahydro-1H-pyrrolizin-1-amine has shown promise in materials science applications. Its rigid bicyclic structure and amine functionality make it suitable for use as a precursor in polymer synthesis and as a component in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent advancements in this area have leveraged its unique properties to develop materials with enhanced mechanical strength and thermal stability.

In conclusion, hexahydro-1H-pyrrolizin-1-amine (CAS No. 145511-58-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.